Cas no 55865-51-5 ((2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone)

• Product Name: (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone
• CAS No: 55865-51-5
• MF: C₁₁H₈ClNOS
• MW: 237.705320358276
• MDL: MFCD03118403
• CID: 870646
• Update Time: 2026-04-29

(2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone Chemical and Physical Properties

Names and Identifiers

• (2-aminothiophen-3-yl)-(4-chlorophenyl)methanone
• (2-AMINO-3-THIENYL)(4-CHLOROPHENYL)METHANONE
• (2-amino-3-thienyl)-(4-chlorophenyl)methanone
• (2-Amino-thiophen-3-yl)-(4-chloro-phenyl)-methanone
• (2-AMINOTHIOPHEN-3-YL)(4-CHLOROPHENYL)METHANONE
• 2-Amino-3-(p-chlorbenzoyl)-thiophen
• AC1LCRNB
• Oprea1_030668
• Oprea1_238516
• SureCN5505167
• (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone

• MDL： MFCD03118403
• Inchi： InChI=1S/C11H8ClNOS/c12-8-3-1-7(2-4-8)10(14)9-5-6-15-11(9)13/h1-6H,13H2
• InChI Key： HFLMHMGIVXQGIB-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Cl)C(=O)C2=C(N)SC=C2

Computed Properties

• Exact Mass: 237.00200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 71.33000
• LogP: 3.79590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone

Recent Advances in the Study of (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone (CAS: 55865-51-5)

The compound (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone (CAS: 55865-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the aminothiophene and chlorophenyl moieties, make it a versatile scaffold for the development of pharmacologically active molecules. Researchers have explored its utility in the synthesis of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties.

One of the most promising areas of research involves the compound's interaction with specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone exhibit potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms, providing a foundation for further drug optimization.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency and yield of producing (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone. A 2022 paper in Organic Process Research & Development described a novel catalytic system that reduces the need for hazardous reagents and minimizes byproduct formation. This development is particularly significant for scaling up production while adhering to green chemistry principles.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and toxicity profile of (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone and its derivatives. Ongoing research is focused on addressing these gaps through preclinical studies and structure-activity relationship (SAR) analyses. Future directions may include the exploration of its potential in combination therapies and the development of targeted delivery systems to enhance efficacy and reduce side effects.

In conclusion, (2-Aminothiophen-3-Yl)(4-Chlorophenyl)Methanone (CAS: 55865-51-5) represents a promising candidate for further investigation in drug discovery. Its multifaceted applications and the recent progress in its synthesis and biological evaluation underscore its importance in the field. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.